1-(4-benzylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol Dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H28N2O3.2ClH/c1-25-20-8-5-9-21(14-20)26-17-19(24)16-23-12-10-22(11-13-23)15-18-6-3-2-4-7-18;;/h2-9,14,19,24H,10-13,15-17H2,1H3;2*1H
• InChI Key: ZBJLSCFKSFWCPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(CN2CCN(CC2)CC3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C21H30Cl2N2O3
• Molecular Weight: 429.4 g/mol

Description

1-(4-benzylpiperazin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol Dihydrochloride, also known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BRL-15572 belongs to the class of compounds known as beta-adrenergic receptor antagonists, which have been extensively studied for their ability to regulate various physiological processes.

Scientific Research Applications

Structural Analysis and Binding Mechanism

A study by Xu et al. (2016) on a closely related compound, (S)-1-((1H-benzo[d][1,2,3]triazol-1-yl)oxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol, provides insights into the structural analysis and binding mechanism with α1A-adrenoceptor. Through conformational analysis, time-dependent density functional theory (TDDFT) calculations, and molecular docking, the research illuminates the bioactivity of arylpiperazine derivatives against α1A-adrenoceptors, offering a basis for drug design of highly selective antagonists (Xu et al., 2016).

Bioactivity and Synthesis

Another study conducted by Gevorgyan et al. (2017) focuses on the synthesis and bioactivity of dihydrochlorides of 3-(4-benzylpiperazin-1-yl)-1-(4-ethoxyphenyl)-1-alkyl(aryl)-2-phenylpropan-1-ols. Some of these compounds exhibit anti-inflammatory, analgesic, and peripheral N-cholinolytic properties, highlighting their potential therapeutic applications (Gevorgyan et al., 2017).

Antidepressant-like Properties

Research by Martínez-Esparza et al. (2001) on 1-aryl-3-(4-arylpiperazin-1-yl)propane derivatives, including those with similar structures, indicates their potential as antidepressants due to dual pharmacological profiles involving 5-HT reuptake inhibition and 5-HT1A receptor antagonism. These properties suggest a rapid enhancement in serotoninergic neurotransmission, which could offer a more efficacious treatment of depression (Martínez-Esparza et al., 2001).

Antimicrobial Activity

Mandala et al. (2013) synthesized novel 4-(3-(4-benzylpiperazin-1-yl)propoxy)-7-methoxy-3-substituted phenyl-2H-chromen-2-ones, demonstrating significant antibacterial and antifungal activity. This study highlights the compound's potential in antimicrobial applications, supported by molecular modeling to understand its interaction with target proteins (Mandala et al., 2013).